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Compound of Interest

Compound Name:
Methyl 4-methyl-1H-pyrrole-3-

carboxylate

Cat. No.: B1283473 Get Quote

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of the physicochemical properties of novel chemical entities is paramount. This

technical guide addresses the available data on the melting and boiling points of pyrrole

derivatives, with a specific focus on the challenges in sourcing data for "Methyl 4-methyl-1H-
pyrrole-3-carboxylate."

While extensive searches have been conducted, specific experimental data for the melting and

boiling points of Methyl 4-methyl-1H-pyrrole-3-carboxylate are not readily available in the

public domain. However, data for structurally similar compounds have been compiled to provide

a comparative reference.

Comparative Physicochemical Data
The following table summarizes the melting and boiling points of several related pyrrole

carboxylate derivatives. It is crucial to note that these are distinct molecules, and their

properties may not be predictive of Methyl 4-methyl-1H-pyrrole-3-carboxylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1283473?utm_src=pdf-interest
https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name CAS Number Melting Point (°C) Boiling Point (°C)

Methyl 1H-pyrrole-3-

carboxylate
2703-17-5 85 - 89[1][2] Not available[1]

1-Methyl-1H-pyrrole-

3-carboxylic acid
36929-61-0 Not available 276.6 (at 760 mmHg)

2-Methyl-4-oxo-4,5-

dihydro-1H-pyrrole-3-

carboxylic acid

phenylamide

Not available 156 - 157[3] Not available

Experimental Protocols for Determination of Melting
and Boiling Points
Standard laboratory procedures for determining the melting and boiling points of organic

compounds are well-established. The following are generalized experimental protocols that

would be suitable for the characterization of Methyl 4-methyl-1H-pyrrole-3-carboxylate.

Melting Point Determination (Capillary Method)
Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is

equipped with a heating block, a thermometer, and a viewing lens.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

melting range is approached.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire sample becomes a clear liquid (the completion of

melting) are recorded as the melting range.

Boiling Point Determination (Distillation Method)
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Apparatus Setup: A small quantity of the liquid sample is placed in a distillation flask, along

with boiling chips to ensure smooth boiling. The flask is fitted with a condenser, a

thermometer, and a collection vessel.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb before being cooled and condensed back into a liquid.

Equilibrium: The temperature is recorded when it stabilizes, indicating that the vapor and

liquid phases are in equilibrium. This stable temperature is the boiling point of the substance

at the given atmospheric pressure.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a nomograph or

appropriate formula is used to correct the observed boiling point to the normal boiling point.

Workflow for Physicochemical Characterization
The general workflow for determining the key physical properties of a newly synthesized or

acquired chemical compound is outlined in the diagram below.
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General Workflow for Physicochemical Characterization
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Workflow for determining the physical properties of a chemical compound.

Due to the lack of specific data for Methyl 4-methyl-1H-pyrrole-3-carboxylate, further

experimental investigation is required to definitively determine its melting and boiling points.

The protocols and workflow described provide a standard framework for such an investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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